Cas no 379250-83-6 (4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid)

• Product Name: 4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid
• CAS No: 379250-83-6
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD02654899
• CID: 3056538
• PubChem ID: 706052
• Update Time: 2025-04-21

4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3,5-dimethylisoxazol-4-yl)methoxy)benzoic acid
• HMS2641D21
• 4-((3,5-Dimethylisoxazol-4-yl)methoxy)benzoicacid
• SMR000278042
• MLS000716525
• Oprea1_714843
• EN300-08218
• BBL013030
• 379250-83-6
• SR-01000505032
• G28977
• AKOS000118635
• 4-(3,5-Dimethyl-isoxazol-4-ylmethoxy)-benzoic acid
• CS-0206821
• CHEMBL1422762
• Z56840581
• 4-[(dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid
• STK260836
• SR-01000505032-1
• 895-103-8
• ALBB-004492
• 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid
• 4-((dimethyl-1,2-oxazol-4-yl)methoxy)benzoic acid
• SCHEMBL20511052
• MFCD02654899
• AF-399/25108078
• 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoic acid
• EU-0080321
• VS-03646
• 4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid

• MDL： MFCD02654899
• Inchi： 1S/C13H13NO4/c1-8-12(9(2)18-14-8)7-17-11-5-3-10(4-6-11)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： FZZOXUGENAQGIJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 247.08445790Da
• Monoisotopic Mass: 247.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids